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Terrigenic Helium's Influence on Groundwater
Dating: A Comparative Guide
Assessing the Impact on Tritium-Helium (³H/³He)
Dating Accuracy
The accurate dating of groundwater is crucial for a multitude of scientific and developmental

applications, from hydrological modeling to resource management. The tritium-helium (³H/³He)

dating method is a powerful tool for determining the age of young groundwater (typically less

than 60 years old). However, the accuracy of this method can be significantly compromised by

the presence of terrigenic helium, which is helium derived from the Earth's crust and mantle.

This guide provides a comparative analysis of groundwater dating with and without correction

for terrigenic helium, supported by experimental data and detailed protocols.

Data Presentation: The Quantitative Impact of
Terrigenic Helium Correction
The presence of terrigenic helium in a groundwater sample adds to the total measured helium,

leading to an overestimation of the tritiogenic ³He (³He produced from the decay of tritium).

This, in turn, results in a calculated age that is older than the true age of the water. The

following table presents a summary of ³H/³He dating results from a study in the Saijo Basin,

Japan, illustrating the significant discrepancies between uncorrected and corrected ages.
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Sample ID
Uncorrected
Age (years)

Corrected Age
(years)

Terrigenic ⁴He
(cm³ STP/g)

³H
Concentration
(TU)

1 1.8 1.1 1.1 x 10⁻⁸ 3.3

2 11.2 9.8 2.5 x 10⁻⁸ 2.8

4 22.5 18.2 8.1 x 10⁻⁸ 1.9

5 35.1 29.5 1.5 x 10⁻⁷ 1.2

6 58.7 49.3 2.8 x 10⁻⁷ 0.6

Data synthesized from a study in the Saijo Basin, where mantle-derived helium is prevalent.

Experimental Protocols
Accurate groundwater dating in the presence of terrigenic helium requires meticulous

experimental procedures. The following sections detail the key methodologies.

Tritium-Helium (³H/³He) Groundwater Dating Protocol
Sample Collection: Groundwater samples for ³H/³He analysis are collected in copper tubes

clamped at both ends to prevent atmospheric contamination and gas loss. The tubes are

connected to a pump and flushed with several volumes of the groundwater before sealing. It

is crucial to avoid trapping any air bubbles in the sample.

Sample Storage and Degassing: The samples are stored until the ³He produced from tritium

decay (tritiogenic ³He) has accumulated to a measurable level. In the laboratory, the

dissolved gases are extracted from the water sample in a vacuum system.

Noble Gas Mass Spectrometry: The extracted gas is purified, and the concentrations of ³He,

⁴He, and Neon (Ne) are measured using a noble gas mass spectrometer.

Tritium Measurement: The tritium concentration (³H) is measured from a separate water

sample, typically by liquid scintillation counting.
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Initial Age Calculation (Uncorrected): An initial, uncorrected age is calculated based on the

measured ³H and the total measured ³He, after accounting for atmospheric helium.

Quantification and Correction for Terrigenic Helium
Neon Analysis: The concentration of dissolved neon (Ne) is used to determine the amount of

helium that originated from the atmosphere. Since neon is atmospherically derived and

chemically inert, its concentration in groundwater can be used to calculate the expected

atmospheric helium concentration.

Calculation of Excess Helium: The "excess" helium is the amount of helium present in the

sample that is not of atmospheric origin. This is calculated by subtracting the atmospheric

helium component (determined from the Ne concentration) from the total measured helium.

Determination of the Terrigenic ³He/⁴He Ratio (R_terr): This is a critical step. The isotopic

ratio of the terrigenic helium must be determined. This can be achieved by:

Analyzing tritium-free groundwater from the same aquifer. In old groundwater, any ³He

present is assumed to be of terrigenic origin, allowing for the direct measurement of

R_terr.

Helium isotope trend analysis: Plotting ³He versus ⁴He for multiple samples from the

aquifer can reveal the isotopic signature of the terrigenic end-member.

Calculation of Tritiogenic ³He: The terrigenic ³He component is calculated by multiplying the

excess ⁴He by the determined R_terr. This value is then subtracted from the total non-

atmospheric ³He to isolate the tritiogenic ³He.

Final Age Calculation (Corrected): The corrected groundwater age is then calculated using

the measured ³H concentration and the calculated tritiogenic ³He.

A Note on U-Th/He Dating
The Uranium-Thorium/Helium (U-Th/He) dating method is a powerful thermochronological tool

used to determine the time since a mineral cooled below a certain temperature. This method

relies on the accumulation of ⁴He produced from the radioactive decay of uranium and thorium

within the crystal lattice of minerals like apatite and zircon. While the helium produced is
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"terrigenic," this method is not directly used to date groundwater itself. Instead, it can provide

age constraints on the host rock of an aquifer, which can be used to infer long-term

groundwater residence times. The correction for "excess" helium in U-Th/He mineral dating

addresses inherited helium within the crystal, a different challenge than correcting for dissolved

terrigenic helium in groundwater for ³H/³He dating.

Mandatory Visualizations
The following diagrams illustrate the conceptual and experimental workflows for assessing the

impact of terrigenic helium on groundwater dating.
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Caption: Sources of helium in groundwater and the impact of terrigenic helium.
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Workflow for Terrigenic Helium Corrected Groundwater Dating
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Caption: Experimental workflow for accurate groundwater dating with terrigenic helium

correction.

To cite this document: BenchChem. ["assessing the impact of terrigenic helium on
groundwater dating accuracy"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14278265#assessing-the-impact-of-terrigenic-
helium-on-groundwater-dating-accuracy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b14278265#assessing-the-impact-of-terrigenic-helium-on-groundwater-dating-accuracy
https://www.benchchem.com/product/b14278265#assessing-the-impact-of-terrigenic-helium-on-groundwater-dating-accuracy
https://www.benchchem.com/product/b14278265#assessing-the-impact-of-terrigenic-helium-on-groundwater-dating-accuracy
https://www.benchchem.com/product/b14278265#assessing-the-impact-of-terrigenic-helium-on-groundwater-dating-accuracy
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14278265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14278265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

